Isoleucine orlistat, L-
Overview
Description
Isoleucine is an α-amino acid used in the biosynthesis of proteins . It is recognized for its ability to increase endurance and assist in muscle tissue recovery . Orlistat, on the other hand, is a medication used in the management of obesity. It acts by reversibly inhibiting gastric and pancreatic lipases .
Synthesis Analysis
Isoleucine biosynthesis plays a key role in redox homeostasis . A study demonstrated that the isoleucine content is higher under illuminated conditions and that submitting Rhodospirillum rubrum to light stress further increases this phenomenon . Another study showed that a mutant strain of E. coli was engineered by inactivating specific metabolic pathways associated with L-threonine metabolism but unrelated to L-isoleucine synthesis .Molecular Structure Analysis
The molecular structure of Isoleucine orlistat, L- is available as a 2D Mol file .Chemical Reactions Analysis
Orlistat is a potent and selective inhibitor of various lipase enzymes responsible for the metabolism of fat .Physical And Chemical Properties Analysis
The crystalline L- and DL-forms of leucine and isoleucine have different mechanical properties . Orlistat is a potent irreversible inhibitor of gastrointestinal lipases that hydrolyse triacylglycerols in the gastrointestinal tract to free fatty acids and monoacylglycerols .Scientific Research Applications
Isoleucine:
- Animal Nutrition: Isoleucine is used in animal nutrition. It is a source of available isoleucine and is safe for all animal species when added to diets to cover the animal requirement .
- Hemoglobin Production: Isoleucine is necessary for creating hemoglobin, the oxygen-carrying pigment inside of red blood cells .
- Blood Sugar and Energy Regulation: Isoleucine helps in controlling blood sugar, boosting energy, and improving endurance .
- Muscle Healing and Development: Isoleucine is known to help speed healing of injured muscle and support muscle development and lean body mass .
- Immune Function: Isoleucine plays an important role in maintaining immune function. It is critical in physiological functions of the whole body, such as growth, immunity, protein metabolism, fatty acid metabolism and glucose transportation .
Orlistat:
- Weight Loss: Orlistat is primarily used to aid in weight loss. It prevents the absorption of fats from the human diet by acting as a lipase inhibitor, thereby reducing caloric intake .
- Weight Maintenance: Orlistat is also used to help reduce the risk of regaining weight already lost. This medicine must be used together with a reduced-calorie diet and increased physical activity .
- Prevention of Type 2 Diabetes: Orlistat reduces the incidence of diabetes type II in people who are obese around the same amount that lifestyle changes do .
- Treatment of Obesity: Orlistat is indicated for obesity management including weight loss and weight maintenance when used in conjunction with a reduced-calorie diet .
Isoleucine:
- Detoxification of Nitrogenous Waste: Isoleucine has a role in the detoxification of nitrogenous waste like ammonia, which is then excreted from the body by the kidneys .
- Protein Synthesis: Isoleucine is particularly important for protein synthesis .
- Energy Production: Isoleucine plays a role in energy production .
- Muscle Metabolism: Isoleucine is involved in muscle metabolism .
- Growth: Isoleucine is critical in physiological functions of the whole body, such as growth .
Orlistat:
- Chronic Weight Management: Orlistat is used by prescription (Xenical) as an adjunct to lifestyle modifications for weight loss and chronic weight management in adults and pediatric patients 12 years and older .
- Over-the-Counter Weight Loss Aid: A low-dose non-prescription product (Alli) is available for overweight adults .
- Reduction of Cardiovascular Risk Factors: Modification of some cardiovascular risk factors in obese patients after 1 year of treatment have been noted .
- Blocking the Absorption of Dietary Fat: Unlike other weight loss medications, orlistat works non-systemically, blocking the absorption of dietary fat .
Safety And Hazards
Future Directions
properties
IUPAC Name |
[(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S,3S)-2-formamido-3-methylpentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H53NO5/c1-5-8-10-12-13-14-15-16-17-19-24(34-29(33)27(30-22-31)23(4)7-3)21-26-25(28(32)35-26)20-18-11-9-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t23-,24-,25-,26-,27-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBHKWVNFZKJLIS-IRGGMKSGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(C(C)CC)NC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCC[C@@H](C[C@H]1[C@@H](C(=O)O1)CCCCCC)OC(=O)[C@H]([C@@H](C)CC)NC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H53NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50147994 |
Source
|
| Record name | Isoleucine orlistat, L- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50147994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
495.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isoleucine orlistat, L- | |
CAS RN |
1072902-75-0 |
Source
|
| Record name | Isoleucine orlistat, L- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1072902750 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Isoleucine orlistat, L- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50147994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ISOLEUCINE ORLISTAT, L- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9P192EY8ZT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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